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Compound of Interest

Compound Name: 4-Chlorotoluene

Cat. No. B122035

Core Physical and Chemical Properties

p-Chlorotoluene is a colorless liquid with a distinct aromatic odor.[1] It is an important
intermediate in the synthesis of various chemicals, including dyes, pharmaceuticals, and
agricultural products.[2]

Property Value

Molecular Formula C7H-CI[3]

Molecular Weight 126.58 g/mol [3]
CAS Registry Number 106-43-4[4]
Appearance Colorless liquid[4][5]

Tabulated Physical Data

The following tables summarize the key quantitative physical properties of p-chlorotoluene for
easy reference and comparison.

Table 1: Thermodynamic Properties
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Property Value Temperature Pressure
. . 7.5 °C (280.7 K)[4][5]
Melting Point 1 atm
[6]
- _ 162 °C (435.2 K)[3][4]
Boiling Point 1 atm
[718]
Flash Point 49 °CJ3]
Vapor Pressure 10 mmHg 45 °C
Vapor Density 4.38 (vs air)
Table 2: Physicochemical Properties
Property Value Conditions
Density 1.07 g/mL[2] 25°C
1.0697 g/cm3[6][9] 20 °C
o 0.01 g/100ml (Insoluble)[1][5]
Solubility in Water 20 °C
[10]
o ) Soluble in ethanol, ether,
Solubility in Organic Solvents
chloroform[1][10]
Refractive Index 1.52 (lit.) 20 °C/D
Log K_ow_ (Octanol/Water
3.33[9]

Partition Coefficient)

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical

properties of a substance like p-chlorotoluene.

Melting Point Determination
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The melting point is a critical indicator of purity for a crystalline solid.[11][12] A pure compound
typically exhibits a sharp melting range of 0.5-1.0°C.[11]

Methodology (Capillary Method):

Sample Preparation: A small amount of the solid sample is finely powdered and packed into
a capillary tube, which is sealed at one end.[11][13]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a
Thiele tube with oil or a metal block apparatus).[11][14]

e Heating: The apparatus is heated slowly and uniformly, at a rate of approximately 2°C per
minute, especially near the expected melting point.[11]

» Observation: The temperature at which the substance first begins to melt (T1) and the
temperature at which it completely liquefies (T2) are recorded.[13] The melting range is
reported as T1-T2.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[15]

Methodology (Capillary Method):

Sample Preparation: A small amount of the liquid is placed in a fusion tube or a small test
tube.[15][16]

o Apparatus Setup: A capillary tube, sealed at one end, is placed inverted into the fusion tube
containing the liquid. The fusion tube is then attached to a thermometer.[15] The entire setup
is heated in a Thiele tube or an aluminum block.[15][16]

e Heating: The apparatus is heated slowly and uniformly.[15]

o Observation: As the liquid heats, air trapped in the capillary tube will bubble out. The boiling
point is the temperature at which a rapid and continuous stream of bubbles emerges from
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the open end of the capillary tube.[15] This temperature should remain constant as the pure
liquid boils.[17]

Density Determination

Density is the mass of a substance per unit volume. For liquids, it is typically determined using
a pycnometer or a hydrometer.

Methodology (Pycnometer Method):

Mass of Empty Pycnometer: A clean, dry pycnometer (a small glass flask of a known
volume) is weighed accurately.

o Mass of Pycnometer with Sample: The pycnometer is filled with p-chlorotoluene, ensuring no
air bubbles are present, and weighed again. The temperature of the liquid is recorded.

o Mass of Pycnometer with Water: The pycnometer is emptied, cleaned, and filled with distilled
water, then weighed.

o Calculation: The density is calculated by comparing the mass of the p-chlorotoluene to the
mass of an equal volume of water, for which the density is known at that temperature.

Solubility Determination

Solubility is the maximum amount of a solute that can dissolve in a solvent at a specific
temperature.[18]

Methodology (Shake-Flask Method):

e Preparation: An excess amount of p-chlorotoluene is added to a known volume of the solvent
(e.g., water) in a flask.[19]

o Equilibration: The flask is sealed and agitated (shaken) at a constant temperature for an
extended period (e.g., 24-48 hours) to ensure equilibrium is reached.[19]

e Separation: The mixture is allowed to stand, and the undissolved portion is separated from
the saturated solution by filtration or centrifugation.
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e Analysis: The concentration of p-chlorotoluene in the clear, saturated solution is determined
using a suitable analytical technique, such as gas chromatography (GC) or UV-Vis
spectroscopy. This concentration represents the solubility at that temperature.

Vapor Pressure Determination

Vapor pressure is the pressure exerted by a vapor in equilibrium with its condensed phases at
a given temperature in a closed system.[20]

Methodology (Static Method):

o Sample Preparation: A purified sample of p-chlorotoluene is placed in a container connected
to a pressure measurement device (manometer).[20]

o Evacuation: The container is evacuated to remove any foreign gases.[20]

o Equilibration: The system is brought to a constant temperature, and time is allowed for the
liquid and vapor phases to reach equilibrium.

e Measurement: The pressure of the vapor in the container is measured at different
temperatures to establish the vapor pressure curve.[20][21]

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the physical characterization of a
chemical substance like p-chlorotoluene.
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Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical properties of p-chlorotoluene]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b122035#physical-
properties-of-p-chlorotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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